Cas no 1805938-18-4 (4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structure combines amino, hydroxyl, and difluoromethyl groups, enabling selective functionalization and serving as a key intermediate in the synthesis of bioactive compounds. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable in drug design. The hydroxyl group provides a handle for further derivatization, while the amino group facilitates nucleophilic reactions. This compound is particularly useful in the development of fluorinated heterocycles, where its balanced electronic and steric properties contribute to optimized binding interactions in target molecules.

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine structure

1805938-18-4 structure

Product Name:4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

CAS No:1805938-18-4

MF:C₆H₅F₃N₂O

MW:178.111911535263

CID:4917047

Update Time:2025-06-10

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine
- Inchi： 1S/C6H5F3N2O/c7-4-2(10)1-3(12)11-5(4)6(8)9/h1,6H,(H3,10,11,12)
- InChI Key： YIDVVQBDYIOCCG-UHFFFAOYSA-N
- SMILES： FC1C(=CC(NC=1C(F)F)=O)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 283
XLogP3: -0.3
Topological Polar Surface Area: 55.1

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005223-500mg	4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine	1805938-18-4	97%	500mg	$931.00	2022-04-01
Alichem	A024005223-1g	4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine	1805938-18-4	97%	1g	$1,680.00	2022-04-01

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1805938-18-4)

4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1805938-18-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group and a fluoro substitution, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics.

The molecular structure of 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine includes a hydroxypyridine core, making it a versatile intermediate in organic synthesis. Its amino and hydroxy functional groups allow for further derivatization, enabling the creation of targeted molecules for medicinal chemistry and material science. Recent studies highlight its potential in designing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative solutions in healthcare.

In the context of sustainable chemistry, this compound is being explored for its eco-friendly synthesis routes. With increasing focus on green chemistry and reduced environmental impact, researchers are optimizing protocols to minimize waste and energy consumption during its production. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched in scientific databases and AI-driven platforms.

Another area of interest is the compound's potential in crop protection. The agrochemical industry is actively investigating fluorinated pyridines for their efficacy in pest control and plant health management. 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine could contribute to next-generation pesticides with improved selectivity and lower toxicity, addressing concerns about food security and environmental sustainability.

From a technical perspective, the compound's physicochemical properties, such as solubility and stability, are critical for its application in formulations. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize its purity and structure, ensuring compliance with regulatory standards. These aspects are frequently queried by professionals in quality control and R&D sectors.

In summary, 4-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1805938-18-4) represents a promising candidate for multiple industries, driven by its structural versatility and alignment with contemporary scientific priorities. Its exploration in drug development, green chemistry, and agrochemical innovation underscores its relevance in addressing modern challenges.